2-((7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)-N-phenethylacetamide

• IUPAC Name: 2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C18H18N4O2S/c1-13-7-8-15-20-17(21-18(24)22(15)11-13)25-12-16(23)19-10-9-14-5-3-2-4-6-14/h2-8,11H,9-10,12H2,1H3,(H,19,23)
• InChI Key: LEGULFBTPBZUKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=NC2=O)SCC(=O)NCCC3=CC=CC=C3)C=C1
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

This compound is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine. It contains a 1,3,4-oxadiazole and 1,3,4-thiadiazole rings as part of the metal chelation motif. The molecular formula is C17H13F3N4O2S, with an average mass of 394.371 Da.

Synthesis Analysis

The synthesis of this compound involves the creation of a new series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives. The keto oxygen atom at position C-4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion.

Molecular Structure Analysis

The molecular structure of this compound includes a 4-oxo-4H-pyrido[1,2-a]pyrimidine core, which is substituted with 1,3,4-oxadiazole and 1,3,4-thiadiazole rings. The keto oxygen atom at position C-4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion.

Mechanism of Action

Target of Action

The primary target of this compound is phosphoinositide (PI) 3-kinase β . This enzyme plays a crucial role in cellular processes such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes it an important target in the development of new therapeutic strategies.

Mode of Action

The compound acts as a selective inhibitor of PI 3-kinase β . By binding to the active site of the enzyme, it prevents the phosphorylation of phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a critical step in the activation of downstream signaling pathways.

Biochemical Pathways

The inhibition of PI 3-kinase β disrupts several downstream signaling pathways, including the Akt/mTOR pathway, which is involved in cell survival and proliferation, and the Rac/Cdc42 pathway, which regulates cell motility and cytoskeletal reorganization . This can lead to a variety of cellular effects, depending on the specific cellular context.

Result of Action

The selective inhibition of PI 3-kinase β by this compound can lead to a decrease in cell proliferation and survival, and an increase in cell apoptosis . This makes it a potential candidate for the development of anti-cancer therapies.